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Compound of Interest

Compound Name:
3-(Amidinothio)-1-propanesulfonic

acid

Cat. No.: B1346942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-S-Isothiuronium propyl sulfonate (UPS). Due to the limited availability

of public, in-depth stability studies on this specific compound, this document combines

available data with established principles of chemical stability testing and degradation pathway

analysis to offer a robust resource for professionals working with UPS.

Chemical and Physical Properties
3-S-Isothiuronium propyl sulfonate is a white to almost white crystalline powder.[1][2][3] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Appearance
White to almost white

crystalline powder
[1][2][3]

Molecular Formula C4H10N2O3S2 [4]

Molecular Weight 198.26 g/mol [4]

Storage Temperature

Room Temperature; 15-25 °C

recommended for similar

compounds

[2][5]

Solubility Soluble in water [2]

Stability Profile and Storage Conditions
Available data indicates that 3-S-Isothiuronium propyl sulfonate is a stable compound under

normal ambient conditions.[5] However, proper storage is crucial to prevent degradation over

time.

Recommended Storage Conditions
To ensure the long-term integrity of 3-S-Isothiuronium propyl sulfonate, the following storage

conditions are recommended based on safety data sheets and information on related

compounds.
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Condition Recommendation Rationale Reference

Temperature
Room temperature

(15-25 °C)

Prevents acceleration

of potential

degradation reactions.

[2][5]

Light
Store in a dark place,

protected from light.

Minimizes the risk of

photodegradation.
[2][3]

Atmosphere

Store under an inert

atmosphere (e.g.,

nitrogen, argon).

Protects against

oxidative degradation.
[2]

Moisture Store in a dry place.
Prevents hydrolysis

and deliquescence.
[3][5]

Container
Use a well-sealed,

appropriate container.

Prevents

contamination and

exposure to

atmospheric

conditions.

[6]

Incompatibilities
While specific incompatibility data for UPS is scarce, caution should be exercised when

handling it with strong oxidizing agents, as violent reactions have been noted for similar

sulfonic acid derivatives.[5]

Potential Degradation Pathways
While specific degradation pathways for 3-S-Isothiuronium propyl sulfonate have not been

experimentally elucidated in the public domain, potential degradation routes can be postulated

based on the functional groups present in the molecule: the isothiuronium group and the alkyl

sulfonate group.

Key potential degradation pathways include:

Hydrolysis: The isothiuronium group may be susceptible to hydrolysis, particularly under

strong acidic or basic conditions, which could lead to the formation of a thiol (3-
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mercaptopropyl sulfonate) and urea. The alkyl sulfonate group is generally considered to be

hydrolytically stable, especially when compared to aromatic sulfonates.[7]

Thermal Degradation: At elevated temperatures, cleavage of the carbon-sulfur bonds can

occur. Desulfonation is a known thermal degradation pathway for sulfonic acid-containing

compounds.[8][9][10]

Oxidative Degradation: The sulfur atoms in the molecule could be susceptible to oxidation,

leading to the formation of various oxidized species.

Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to

initiate degradation reactions.[11][12]

Below is a diagram illustrating these postulated degradation pathways.
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Postulated Degradation Pathways for 3-S-Isothiuronium Propyl Sulfonate

Potential Degradation Products

3-S-Isothiuronium Propyl Sulfonate

Hydrolysis
(Acid/Base)

Thermal Stress
(High Temperature)

Oxidation
(e.g., H2O2)

Photolytic Stress
(UV/Light)

3-Mercaptopropyl Sulfonate Urea Desulfonated Species Oxidized Species Various Photoproducts
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Workflow for a Forced Degradation Study of UPS

Application of Stress Conditions

Data Evaluation and Reporting

Prepare UPS Stock Solution (1 mg/mL)

Acid Hydrolysis
(0.1 N HCl, 60°C)

Base Hydrolysis
(0.1 N NaOH, RT)

Oxidation
(3% H2O2, RT)

Thermal Stress
(Solid & Solution, 70°C)

Photolytic Stress
(ICH Q1B)

Analyze Samples by
Stability-Indicating HPLC

Calculate % Degradation

Characterize Degradants
(LC-MS/MS, NMR)

Elucidate Degradation Pathway

Final Stability Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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